Cas no 2090976-29-5 (5-tert-butyl-2-chloropyridine-3-carbonitrile)

• Product Name: 5-tert-butyl-2-chloropyridine-3-carbonitrile
• CAS No: 2090976-29-5
• MF: C₁₀H₁₁ClN₂
• MW: 194.660741090775
• CID: 4636855
• PubChem ID: 131309847
• Update Time: 2025-05-19

5-tert-butyl-2-chloropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl-2-chloropyridine-3-carbonitrile

• Inchi： 1S/C10H11ClN2/c1-10(2,3)8-4-7(5-12)9(11)13-6-8/h4,6H,1-3H3
• InChI Key： BAVMJCPUYDCCBK-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(C(C)(C)C)C=C1C#N

Additional information on 5-tert-butyl-2-chloropyridine-3-carbonitrile

5-Tert-butyl-2-chloropyridine-3-carbonitrile: A Comprehensive Overview

5-Tert-butyl-2-chloropyridine-3-carbonitrile, also known by its CAS number 2090976-29-5, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a pyridine ring substituted with a tert-butyl group at the 5-position, a chlorine atom at the 2-position, and a cyano group at the 3-position. These substituents contribute to its distinct reactivity and stability, making it an intriguing subject for both academic and industrial research.

The synthesis of 5-tert-butyl-2-chloropyridine-3-carbonitrile typically involves multi-step organic reactions, often utilizing advanced methodologies such as Suzuki coupling or nucleophilic aromatic substitution. Recent studies have focused on optimizing these synthetic pathways to enhance yield and purity, leveraging modern catalytic systems and green chemistry principles. For instance, researchers have explored the use of palladium catalysts to facilitate coupling reactions, significantly improving the efficiency of the synthesis process. These advancements not only reduce production costs but also align with global sustainability goals by minimizing waste and energy consumption.

In terms of applications, 5-tert-butyl-2-chloropyridine-3-carbonitrile has shown promise in the development of novel pharmaceutical agents. Its pyridine backbone is known to exhibit bioisosteric properties, making it a valuable scaffold for drug design. Recent research has highlighted its potential as an inhibitor of certain enzymes involved in metabolic disorders, such as diabetes and obesity. Additionally, its cyano group provides opportunities for further functionalization, enabling the creation of more complex molecular structures with enhanced biological activity.

The compound's stability under various conditions has also been extensively studied. For example, investigations into its thermal decomposition behavior have revealed that it remains stable up to temperatures exceeding 150°C, making it suitable for high-temperature industrial processes. Furthermore, its resistance to hydrolysis in aqueous environments has been demonstrated, which is advantageous for applications in aqueous-based formulations or reactions.

From an environmental perspective, understanding the fate and transport of 5-tert-butyl-2-chloropyridine-3-carbonitrile in natural systems is crucial. Recent studies have employed computational modeling techniques to predict its bioaccumulation potential and degradation pathways in soil and water ecosystems. These findings are essential for assessing its environmental impact and ensuring responsible use in industrial settings.

In conclusion, 5-tert-butyl-2-chloropyridine-3-carbonitrile (CAS No: 2090976-29-5) represents a versatile platform for chemical innovation across multiple disciplines. Its unique structural features, combined with advancements in synthetic methodologies and application-oriented research, position it as a key compound in contemporary chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.